141-32-2(Butyl Acrylate),TBA,Butyl Acrylate

Butyl Acrylate Properties

Names and Identifiers

- Butyl Acrylate
- 2-Propenoic acid butyl ester
- Acrylic acid n-butyl ester
- Butyl 2-Propenoate
- Butyl acrylate, stabilized with 20 ppm MEHQ
- n-Butyl Acrylate
- Propenoic acid n-butyl ester
- Butyl Acrylate (stabilized with MEHQ)
- 1-butylacrylate
- acrylatedebutyle
- Acrylic Acid Butyl Ester
- Butyl acrylate,stabilized
- Butyl propenoate
- n-Butyl propenoate
- Acrylic Acid Butyl Ester (stabilized with MEHQ)
- TBA
- Acrylic acid b
- BUTYL-2-ACRYLATE
- T-BUTYL ACRYLATE
- Acrylic acid butyl
- Butyl acrylate
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- MDL： MFCD00009446
- InChIKey： CQEYYJKEWSMYFG-UHFFFAOYSA-N
- Inchi： 1S/C7H12O2/c1-3-5-6-9-7(8)4-2/h4H,2-3,5-6H2,1H3
- SMILES： CCCCOC(=O)C=C
- BRN： 1749970

Computed Properties

Exact Mass: 128.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 128.08373
Heavy Atom Count: 9
Complexity: 97.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 1.51570
PSA: 26.30000
Merck: 1539
Refractive Index: n20/D 1.418(lit.)
n20/D 1.419
Water Partition Coefficient: 1.4 g/L (20 ºC)
Boiling Point: 145 °C(lit.)
Melting Point: -64 ºC
Vapor Pressure: 3.3 mmHg ( 20 °C)
Flash Point: Fahrenheit: 96.8 ° f < br / > Celsius: 36 ° C < br / >
Solubility: 1.7g/l
Color/Form: Colorless transparent liquid with strong fruit flavor. [1]
Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents, strong acids, strong bases.
Solubility: Insoluble in water, miscible in ethanol and ether. [15]
Sensitiveness: Light Sensitive
Density: 0.899 g/mL at 20 °C
0.894 g/mL at 25 °C(lit.)

Butyl Acrylate Security Information

Symbol: GHS02 GHS07
RTECS：UD3150000
WGK Germany：1
Safety Term：3
Safety Instruction： S16-S25-S37-S61-S9
Packing Group：III
Packing Group：III
Risk Phrases：R10; R36/37/38; R43
Hazard Level：3
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H226,H315,H317,H319,H335
Warning Statement： P261,P280,P305+P351+P338
Prompt：dangerous
Storage Condition：Flammable area
PackingGroup：III
Risk Phrases： 10-20/21/22-36/37/38-43
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 orally in rats: 3.73 g/kg (Smyth)
Explosive Limit：1.1-7.8%(V)
HazardClass：3
FLUKA BRAND F CODES：10

Butyl Acrylate Customs Data

HS CODE：2916129000
Customs Data：

China Customs Code:
2916129000

Overview:

2916129000 Other acrylates. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916129000 other esters of acrylic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Anbanandam Parthiban,Asawin Likhitsup,Foo Ming Choo,Christina L L. Chai Polym. Chem. 2010 1 333
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Jonathan G. Coldstream,Philip J. Camp,Daniel J. Phillips,Peter J. Dowding Soft Matter 2022 18 6538
4. Nitroxide-mediated microemulsion polymerization of n-butyl acrylate: decoupling of target molecular weight and particle size

W. S. Jennifer Li,Michael F. Cunningham Polym. Chem. 2014 5 3804
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8. Tuning compatibility and water uptake by protein charge modification in melt-polymerizable protein-based thermosets

Emil Andersen,Wui Yarn Chan,Sarah Av-Ron,Hursh V. Sureka,Bradley D. Olsen Mater. Adv. 2022 3 2158
9. Computational and experimental approach to evaluate the effect of initiator concentration, solvents, and enes on the TEMPO driven thiol–ene reaction

Sumbul Hafeez,Vikas Khatri,Hemant K. Kashyap,Leena Nebhani New J. Chem. 2020 44 18625
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